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Compound of Interest

Methyl 3-(3-
Compound Name:

bromophenyl)propanoate

Cat. No.: B121748

An In-depth Technical Guide on the Safety and Handling of Methyl 3-(3-
bromophenyl)propanoate

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for Methyl 3-(3-
bromophenyl)propanoate (CAS No. 151583-29-8), a compound often utilized in organic
synthesis and drug discovery. Adherence to these guidelines is crucial for ensuring a safe
laboratory environment.

Chemical and Physical Properties

A summary of the key physical and chemical properties of Methyl 3-(3-
bromophenyl)propanoate is presented below. This data is essential for the safe design of
experiments and for understanding the substance's behavior under various conditions.
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Property Value Source
Molecular Formula C10H11BrO2 [1112]
Molecular Weight 243.10 g/mol [1]
Appearance Liquid

Density 1.382 g/mL at 25 °C

Boiling Point 287.3 £ 15.0 °C at 760 mmHg [3][4]
Flash Point 127.5+20.4°C [3]

Refractive Index

n20/D 1.540

Water Solubility

No data available

LogP

3.03

[3]

Hazard Identification and Classification

Methyl 3-(3-bromophenyl)propanoate is classified as a hazardous substance. The following

table summarizes its GHS hazard classifications.

Hazard Class Hazard Statement GHS Pictogram Signal Word
o H302: Harmful if )
Acute toxicity, oral LEeHTP Warning
swallowed
Skin H315: Causes skin ]
o L LEeHTp Warning
corrosion/irritation irritation
Serious eye H319: Causes serious ]
o s LUeHTp Warning
damage/eye irritation eye irritation
Specific target organ
toxicity, single H335: May cause ]
) ) o LeHTp Warning
exposure; Respiratory  respiratory irritation
tract irritation
Data sourced from PubChem.[1]
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Safe Handling and Storage

Proper handling and storage procedures are paramount to minimizing risks associated with
Methyl 3-(3-bromophenyl)propanoate.

Personal Protective Equipment (PPE)

When handling this compound, the following PPE is mandatory:

Eye Protection: Chemical safety goggles or a face shield.[5]

o Hand Protection: Chemically resistant gloves (e.g., nitrile rubber). Gloves must be inspected
prior to use and disposed of properly after use.[5]

o Skin and Body Protection: A lab coat or a chemical-resistant suit should be worn.[5]

» Respiratory Protection: If working in a poorly ventilated area or if aerosols may be generated,
a NIOSH-approved respirator with an appropriate cartridge should be used.[6]

Engineering Controls

o Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.

[7]

o Eyewash stations and safety showers must be readily accessible in the immediate work
area.[8]

Storage

o Store in a tightly closed container in a cool, dry, and well-ventilated area.[9]

o Keep away from incompatible materials such as strong oxidizing agents, acids, and bases.
[10]

o Keep away from sources of ignition.[9]

Emergency Procedures
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In the event of an emergency, follow these first-aid measures and seek immediate medical

attention.

Exposure Route

First-Aid Measures

Inhalation

Move the person to fresh air. If breathing is
difficult, give oxygen. If not breathing, give

artificial respiration.[9]

Skin Contact

Immediately flush skin with plenty of water for at
least 15 minutes while removing contaminated

clothing and shoes.[9]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the

upper and lower eyelids.[9]

Ingestion

Do NOT induce vomiting. Never give anything
by mouth to an unconscious person. Rinse

mouth with water.[9]

Experimental Protocol: Safe Handling Workflow

The following generalized protocol outlines the key steps for safely handling Methyl 3-(3-

bromophenyl)propanoate in a research setting.

e Pre-Experiment Preparation:

o Review the Safety Data Sheet (SDS) for Methyl 3-(3-bromophenyl)propanoate.

o Ensure all necessary PPE is available and in good condition.

o Verify that the chemical fume hood, eyewash station, and safety shower are operational.

o Prepare all necessary equipment and reagents for the experiment.

e Handling and Use:

o Don the appropriate PPE before handling the chemical.
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o Conduct all manipulations of the compound within a certified chemical fume hood.
o Avoid generating aerosols or dust.

o Use compatible labware and equipment.

e Post-Experiment Procedures:

[¢]

Properly label and store any remaining Methyl 3-(3-bromophenyl)propanoate according
to the storage guidelines.

[¢]

Decontaminate all work surfaces and equipment.

[¢]

Dispose of all waste (including empty containers and contaminated PPE) in accordance
with institutional and local regulations for hazardous waste.

[¢]

Remove PPE in the correct order to avoid self-contamination and wash hands thoroughly.

Visualization of Safe Handling Workflow

The following diagram illustrates the logical flow of the safe handling protocol for Methyl 3-(3-
bromophenyl)propanoate.
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Caption: Workflow for the safe handling of Methyl 3-(3-bromophenyl)propanoate.
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This guide is intended to provide a comprehensive overview of the safety and handling
precautions for Methyl 3-(3-bromophenyl)propanoate. It is not a substitute for a thorough
understanding of the specific hazards and procedures relevant to your particular experimental
setup. Always consult the most up-to-date Safety Data Sheet and your institution's safety
guidelines before commencing any work with this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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